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For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetone ((CHs)2CO), a colorless, volatile, and flammable liquid, is the simplest and most
commercially significant ketone. It serves as a crucial solvent in numerous industrial and
laboratory applications, including in the pharmaceutical industry for drug formulation and as a
cleaning agent. Furthermore, it is a key chemical intermediate for the synthesis of compounds
such as methyl methacrylate and bisphenol A. This technical guide provides a comprehensive
overview of the primary industrial methods for acetone synthesis, detailing the underlying
chemical principles, process workflows, and relevant quantitative data. The guide focuses on
the dominant cumene process, the dehydrogenation of isopropanol, and the direct oxidation of
propylene, while also touching upon biotechnological routes. Detailed experimental
methodologies, comparative data tables, and process flow diagrams are provided to offer a
thorough understanding for research, development, and scale-up activities.

Principal Industrial Synthesis Routes

The global production of acetone is dominated by a few key chemical processes. The choice of
method is often dictated by factors such as feedstock availability, energy costs, and the market
demand for co-products.

e The Cumene Process: This is the most prevalent industrial method, accounting for
approximately 83% of global acetone production. It is a co-production process, yielding both
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phenol and acetone. The economic viability of this process is therefore tied to the demand
for both chemicals.

o Dehydrogenation of Isopropyl Alcohol (IPA): This process involves the catalytic
dehydrogenation of isopropanol to produce acetone and hydrogen. It is a direct route to high-
purity acetone.

» Direct Oxidation of Propylene (Wacker-Hoechst Process): This method involves the direct
oxidation of propylene to acetone using a catalyst system.

» Biotechnological Fermentation (ABE Process): The Acetone-Butanol-Ethanol (ABE)
fermentation process is a historical method that has seen renewed interest due to its use of
renewable feedstocks.

The Cumene Process

The cumene process, also known as the Hock process, is a three-step industrial synthesis that
converts two low-cost starting materials, benzene and propylene, into the more valuable phenol
and acetone.

Process Chemistry and Workflow

The process can be broken down into three main stages:

» Friedel-Crafts Alkylation: Benzene is alkylated with propylene to produce cumene
(isopropylbenzene). This reaction is typically carried out in the gas phase at high pressure
and temperature in the presence of a Lewis acid catalyst, such as phosphoric acid.

o Air Oxidation of Cumene: The cumene is then oxidized with air to form cumene
hydroperoxide (CHP). This is a radical chain reaction that takes place in an alkaline
environment to prevent premature cleavage of the hydroperoxide.

o Acid-Catalyzed Cleavage of CHP: The concentrated cumene hydroperoxide is cleaved in an
acidic medium (Hock rearrangement) to yield phenol and acetone. The cleavage is highly
exothermic and is performed under controlled temperature conditions.

The resulting mixture is then subjected to a series of distillation steps to separate and purify the
acetone and phenol products from byproducts like a-methylstyrene and acetophenone.
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Caption: Workflow for the Cumene Process.

Experimental Protocol / Industrial Methodology

Step 1: Cumene Synthesis (Alkylation)
» Reactants: Benzene and propylene.
o Catalyst: Solid phosphoric acid or a Lewis acid like aluminum halides.

o Conditions: The reactants are compressed to a pressure of approximately 30 standard
atmospheres and heated to 250 °C.

o Procedure: Benzene and propylene are fed into a fixed-bed reactor containing the catalyst.
The alkylation reaction occurs, forming cumene. The reactor effluent is cooled, and excess
benzene is recovered and recycled.

Step 2: Cumene Hydroperoxide Formation (Oxidation)
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e Reactants: Cumene and oxygen from the air.

» Conditions: The reaction is carried out in the liquid phase at a temperature range of 80-120
°C and in an alkaline environment (e.g., sodium carbonate solution) to maintain a pH of 8.5-
10.5.

e Procedure: Cumene is fed into an oxidation reactor, and compressed air is bubbled through
the liquid. The reaction is a free-radical autoxidation. The cumene conversion is typically kept
between 20-30% to minimize the formation of byproducts. The resulting mixture, containing
CHP, unreacted cumene, and byproducts, is then sent to a concentration stage.

**Step 3:

« To cite this document: BenchChem. [Synthesis and industrial production of acetone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575833#synthesis-and-industrial-production-of-
acetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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